Cas no 944580-91-0 (7-(Trifluoromethyl)-imidazo[1,2-a]pyridine)

• Product Name: 7-(Trifluoromethyl)-imidazo[1,2-a]pyridine
• CAS No: 944580-91-0
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD11035989
• CID: 877740
• PubChem ID: 40152230
• Update Time: 2025-11-02

7-(Trifluoromethyl)-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Trifluoromethyl-imidazo[1,2-a]pyridine
• 7-(trifluoromethyl)imidazo[1,2-a]pyridine
• 7-(trifluoromethyl)H-imidazo[1,2-a]pyridine
• 7-(Trifluoromethyl)-imidazo[1,2-a]pyridine
• FT-0692933
• AKOS006309901
• AS-64660
• MFCD11035989
• TUPNGOKBBWGSGZ-UHFFFAOYSA-N
• DTXSID60654003
• W12685
• SCHEMBL16582022
• SB16207
• CS-0036683
• 944580-91-0
• DB-296830

• MDL： MFCD11035989
• Inchi： 1S/C8H5F3N2/c9-8(10,11)6-1-3-13-4-2-12-7(13)5-6/h1-5H
• InChI Key： TUPNGOKBBWGSGZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN2C=CN=C2C=1)(F)F

Computed Properties

• Exact Mass: 186.04000
• Monoisotopic Mass: 186.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• PSA: 17.30000
• LogP: 2.35310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-(Trifluoromethyl)-imidazo[1,2-a]pyridine

7-(Trifluoromethyl)-imidazo[1,2-a]pyridine (CAS No. 944580-91-0): A Versatile Fluorinated Heterocyclic Compound

The 7-(Trifluoromethyl)-imidazo[1,2-a]pyridine (CAS 944580-91-0) represents an important class of fluorinated heterocyclic compounds that has gained significant attention in pharmaceutical and materials science research. This imidazo[1,2-a]pyridine derivative features a unique molecular structure combining a trifluoromethyl group with the privileged imidazo[1,2-a]pyridine scaffold, making it particularly valuable for drug discovery and functional materials development.

Recent advances in fluorine chemistry have highlighted the growing importance of trifluoromethyl-substituted compounds like 7-(Trifluoromethyl)-imidazo[1,2-a]pyridine. The presence of the CF3 group significantly alters the compound's electronic properties, lipophilicity, and metabolic stability - characteristics that are highly sought after in modern medicinal chemistry and agrochemical research. These properties explain why researchers frequently search for "trifluoromethyl heterocycles synthesis" and "imidazo[1,2-a]pyridine applications" in scientific databases.

The synthesis of 7-(Trifluoromethyl)-imidazo[1,2-a]pyridine typically involves strategic heterocycle formation methods, with particular attention to the introduction of the trifluoromethyl group at the 7-position. Modern synthetic approaches often employ transition metal catalysis or radical trifluoromethylation techniques, reflecting current trends in "C-H functionalization of heterocycles" - a hot topic in organic chemistry publications. The compound's molecular weight of 186.13 g/mol and precise structural features make it an attractive building block for more complex molecular architectures.

In pharmaceutical applications, the imidazo[1,2-a]pyridine core of 944580-91-0 is recognized as a privileged structure in drug design, with numerous FDA-approved drugs containing this scaffold. The 7-trifluoromethyl derivative shows particular promise in addressing current challenges in "CNS drug development" and "kinase inhibitor design", two areas generating substantial interest in medicinal chemistry circles. Its potential interactions with biological targets are frequently studied through "molecular docking simulations" and "structure-activity relationship" analyses.

Beyond life sciences, 7-(Trifluoromethyl)-imidazo[1,2-a]pyridine finds applications in materials science, particularly in the development of organic electronic materials and fluorescent probes. The compound's electronic properties, influenced by both the electron-deficient pyridine ring and the electron-withdrawing CF3 group, make it suitable for "OLED materials design" - a trending research area in materials chemistry. These applications align with growing industry searches for "fluorinated organic semiconductors" and "heterocyclic optoelectronic materials".

The commercial availability of CAS 944580-91-0 through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for such high-value fluorinated building blocks, particularly from pharmaceutical companies engaged in "fragment-based drug discovery" and "parallel medicinal chemistry" approaches. Proper handling requires standard laboratory precautions, with particular attention to its solubility profile in common organic solvents.

Analytical characterization of 7-(Trifluoromethyl)-imidazo[1,2-a]pyridine typically involves NMR spectroscopy (particularly 19F NMR for the trifluoromethyl group), mass spectrometry, and HPLC purity analysis. These techniques address common researcher queries about "fluorine NMR chemical shifts" and "heterocyclic compound characterization". The compound's stability under various conditions is another frequent subject of investigation in process chemistry studies.

Future research directions for 944580-91-0 may explore its potential in emerging areas like "proteolysis targeting chimeras (PROTACs)" and "covalent inhibitor design", both hot topics in contemporary drug discovery. The compound's structural features position it well for these applications, particularly considering current industry interest in "targeted protein degradation" strategies. Additionally, its utility in "metal-organic frameworks (MOFs)" construction represents another promising avenue for materials science applications.

Environmental and regulatory aspects of 7-(Trifluoromethyl)-imidazo[1,2-a]pyridine follow standard protocols for research chemicals, with particular attention to proper waste disposal of fluorinated compounds. These considerations align with growing industry focus on "green chemistry principles" and "sustainable fluorination methods", reflecting broader trends in chemical research and development.

In conclusion, 7-(Trifluoromethyl)-imidazo[1,2-a]pyridine (CAS 944580-91-0) represents a versatile and valuable compound at the intersection of pharmaceutical chemistry and materials science. Its unique combination of a privileged heterocyclic scaffold with a strategically positioned trifluoromethyl group ensures continued interest from researchers across multiple disciplines. As synthetic methods advance and new applications emerge, this compound will likely maintain its position as an important tool in modern chemical research and development.